N-cycloheptyl-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-cycloheptyl-2-(5-thiophen-2-yltetrazol-2-yl)acetamide
• InChI: InChI=1S/C14H19N5OS/c20-13(15-11-6-3-1-2-4-7-11)10-19-17-14(16-18-19)12-8-5-9-21-12/h5,8-9,11H,1-4,6-7,10H2,(H,15,20)
• InChI Key: PKPGPVLKAIIVRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN2N=C(N=N2)C3=CC=CS3
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

N-cycloheptyl-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide is a useful research compound. Its molecular formula is C14H19N5OS and its molecular weight is 305.40 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.13103142 g/mol and the complexity rating of the compound is 348. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems, often in a biological context. Without specific information or studies on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be studied further as a potential pharmaceutical compound.